Cas no 2820-38-4 (3,5-Dimethyl-1H-pyrazol-4-ol)

• Product Name: 3,5-Dimethyl-1H-pyrazol-4-ol
• CAS No: 2820-38-4
• MF: C₅H₈N₂O
• MW: 112.129820823669
• MDL: MFCD00030421
• CID: 1069848
• PubChem ID: 3614246
• Update Time: 2025-08-05

3,5-Dimethyl-1H-pyrazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-1H-pyrazol-4-ol
• 3,5-DIMETHYL-4-HYDROXYPYRAZOLE
• 3,5-Dimethylpyrazol-4-ol
• 4-Hydroxy-3,5-dimethyl-pyrazol
• 4-hydroxy-3,5-dimethylpyrazole
• AC1MU84Z
• AC1Q2Q4P
• AG-E-90341
• CTK4G1009
• Dimethyl-3,5-hydroxy-4-pyrazol
• SY326596
• EN300-7300046
• DB-193584
• 1H-Pyrazol-4-ol, 3,5-dimethyl-
• MFCD00030421
• SCHEMBL18096494
• AMY32881
• W17399
• AKOS014320210
• DTXSID90394268
• ALBB-021977
• 2820-38-4
• FS-6398
• Z1255485863
• CS-0061152

• MDL： MFCD00030421
• Inchi： 1S/C5H8N2O/c1-3-5(8)4(2)7-6-3/h8H,1-2H3,(H,6,7)
• InChI Key： CTXUDADWQSSNSC-UHFFFAOYSA-N
• SMILES： OC1C(C)=NNC=1C

Computed Properties

• Exact Mass: 112.063662883 g/mol
• Monoisotopic Mass: 112.063662883 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 112.13
• XLogP3: 0.7
• Topological Polar Surface Area: 48.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3,5-Dimethyl-1H-pyrazol-4-ol

3,5-Dimethyl-1H-pyrazol-4-ol: A Comprehensive Overview

The compound 3,5-Dimethyl-1H-pyrazol-4-ol, identified by the CAS number CAS No. 2820-38-4, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of hydroxyl and methyl groups at specific positions imparts unique chemical and physical properties to this molecule, making it a subject of interest in various research and industrial applications.

Recent studies have highlighted the potential of 3,5-Dimethyl-1H-pyrazol-4-ol in drug discovery and development. Its structure allows for versatile functionalization, enabling researchers to explore its role as a lead compound in the design of new pharmaceutical agents. For instance, modifications to the hydroxyl group have shown promise in enhancing bioavailability and targeting specific biological pathways. This has led to investigations into its application in treating conditions such as inflammation, neurodegenerative diseases, and cancer.

In addition to its pharmacological applications, 3,5-Dimethyl-1H-pyrazol-4-ol has also been studied for its catalytic properties. Researchers have found that this compound can act as an efficient catalyst in certain organic reactions, particularly those involving oxidation and reduction processes. Its ability to stabilize transition states makes it a valuable tool in green chemistry initiatives, where the focus is on minimizing environmental impact while maintaining high reaction efficiency.

The synthesis of 3,5-Dimethyl-1H-pyrazol-4-ol has been optimized through various methods over the years. Traditional approaches involve multi-step reactions with careful control of reaction conditions to achieve high yields. However, recent advancements have introduced more streamlined protocols that reduce production costs and improve scalability. These methods often utilize microwave-assisted synthesis or continuous flow reactors, which not only accelerate the process but also enhance product purity.

The physical properties of 3,5-Dimethyl-1H-pyrazol-4-ol, including its melting point, solubility, and stability under different conditions, have been thoroughly characterized. These properties are critical for determining its suitability in various applications. For example, its high stability under thermal and oxidative conditions makes it ideal for use in high-throughput screening assays within the pharmaceutical industry.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of 3,5-Dimethyl-1H-pyrazol-4 ol. Quantum mechanical calculations have revealed that the hydroxyl group plays a pivotal role in modulating the molecule's electronic properties, influencing its interaction with other molecules in biological systems. This understanding has facilitated the design of derivatives with enhanced pharmacokinetic profiles.

In conclusion, 3,5-Dimethyl 1H pyrazol 4 ol, with its unique chemical structure and diverse functional groups, continues to be a focal point in both academic research and industrial applications. Its potential as a drug candidate and catalyst underscores its importance in advancing modern chemistry and medicine. As research progresses, new insights into its properties and applications are expected to emerge, further solidifying its role as a key molecule in contemporary scientific endeavors.